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Compound of Interest

Compound Name: 5-lodo-1-pentyne

Cat. No.: B1600000

This document provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal procedures for handling 5-lodo-1-
pentyne in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment

5-lodo-1-pentyne is a flammable liquid that can cause skin and eye irritation.[1] In some
cases, it is classified as causing severe skin burns and eye damage.[2] Therefore, adherence
to proper safety precautions and the use of appropriate personal protective equipment are
mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard
or European Standard EN166.
A face shield should be worn
over goggles if there is a

significant splash risk.

To protect eyes from splashes

and vapors.[3]

Hand Protection

Chemical-impermeable gloves,
such as nitrile or neoprene.[3]
For extended exposure,
consider double-gloving or

using heavier-duty gloves.

To prevent skin contact with
the chemical.[3] Disposable
nitrile gloves offer good

protection against incidental

splashes.[3]

Body Protection

A flame-resistant lab coat (e.qg.,
Nomex) buttoned to cover as
much skin as possible.[3] Long
pants and closed-toe, closed-

heel shoes are mandatory.[3]

To protect the skin and
personal clothing from spills

and contamination.[3]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3] If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge may be

necessary.

To prevent inhalation of

vapors.[3]

Quantitative Data Summary
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Property Value

Molecular Formula CsH7I[4][5][6]

Molecular Weight 194.01 g/mol [5][6]
Appearance Liquid[5][7]

Boiling Point 84-89 °C (at 43 Torn)[5][7]
Flash Point 57.38 °C (135.3 °F)
Storage Temperature 2-8°C[5][7]

Operational Plan: Safe Handling and Disposal

Handling Procedures:

o Preparation: Ensure that a safety shower and eyewash station are readily accessible and in
close proximity to the workstation.[8]

» Ventilation: All handling of 5-lodo-1-pentyne must be performed in a well-ventilated area,
preferably within a chemical fume hood.[3]

o Personal Protective Equipment: Don the required PPE as outlined in the table above before
handling the chemical.

e Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[9] Use
only non-sparking tools and explosion-proof equipment.[9]

» Grounding: Ground/bond container and receiving equipment to prevent static discharge.[9]

¢ Dispensing: When transferring the liquid, do so carefully to avoid splashes. Use a closed
system where possible.

e Hygiene: Wash hands and face thoroughly after handling.[1] Avoid contact with skin, eyes,
and clothing.[1]

Storage Plan:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
o Keep in a flammables area, away from heat, sparks, and flame.[9]

o Recommended storage temperature is between 2-8°C.[5][7]

Disposal Plan:

Dispose of contents/container to an approved waste disposal plant.[9] All waste materials
should be collected in a designated, labeled, and sealed container for hazardous waste. Follow
all local, state, and federal regulations for the disposal of flammable and halogenated organic
compounds. Do not dispose of down the drain or with general laboratory trash.

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[3]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1][3]

Rinse eyes with pure water for at least 15

minutes.[3] Remove contact lenses, if present
Eye Contact ) o

and easy to do. Continue rinsing.[1] Seek

immediate medical attention.[1][3]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ,
unconscious person. Call a poison control

center or doctor immediately.[3]

Spill Response Workflow:
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Immediate Actions

Evacuate Immediate Area

Y

Alert Others in the Vicinity

\

Remove Ignition Sources

Assess ar;('i Contain

Assess Spill Size and Risk

Y

Ensure Adequate Ventilation

\

Contain Spill with Inert Absorbent

Cleanup and Decontamination

Don Appropriate PPE

Absorb Spilled Material

Collect Waste in Sealed Container

Decontaminate Spill Area

Post-Cleanup
Y

Dispose of Waste Properly

\

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 5-lodo-1-pentyne spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-lodo-1-
pentyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600000#personal-protective-equipment-for-
handling-5-iodo-1-pentyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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